Cas no 1021324-67-3 (4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine)
1021324-67-3 structure
Product Name:4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine
CAS No:1021324-67-3
MF:C19H25N3S
MW:327.486902952194
CID:2106969
Update Time:2023-11-19
4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine Chemical and Physical Properties
Names and Identifiers
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- 4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine
- CID 129605731
- 1-Piperazinebutanamine, 4-benzo[b]thien-4-yl-N-2-propyn-1-yl-
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- Inchi: 1S/C19H25N3S/c1-2-9-20-10-3-4-11-21-12-14-22(15-13-21)18-6-5-7-19-17(18)8-16-23-19/h1,5-8,16,20H,3-4,9-15H2
- InChI Key: YOCSITKLSIDAHT-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C=CC=C2N1CCN(CCCCNCC#C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 397
- Topological Polar Surface Area: 46.8
Experimental Properties
- Density: 1.133±0.06 g/cm3(Predicted)
- Boiling Point: 496.0±45.0 °C(Predicted)
- pka: 7.94±0.10(Predicted)
4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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